Cas no 2172565-87-4 (2-1-amino-4-(trifluoromethyl)cyclohexylpropan-2-ol)

• Product Name: 2-1-amino-4-(trifluoromethyl)cyclohexylpropan-2-ol
• CAS No: 2172565-87-4
• MF: C₁₀H₁₈F₃NO
• MW: 225.251233577728
• CID: 5825501
• PubChem ID: 165786616
• Update Time: 2025-10-20

2-1-amino-4-(trifluoromethyl)cyclohexylpropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-1-amino-4-(trifluoromethyl)cyclohexylpropan-2-ol
• 2172565-87-4
• 2-[1-amino-4-(trifluoromethyl)cyclohexyl]propan-2-ol
• EN300-1642528

• Inchi： 1S/C10H18F3NO/c1-8(2,15)9(14)5-3-7(4-6-9)10(11,12)13/h7,15H,3-6,14H2,1-2H3
• InChI Key： VLZUBFOOTMXOHH-UHFFFAOYSA-N
• SMILES： FC(C1CCC(C(C)(C)O)(CC1)N)(F)F

Computed Properties

• Exact Mass: 225.13404868g/mol
• Monoisotopic Mass: 225.13404868g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 46.2Ų

Additional information on 2-1-amino-4-(trifluoromethyl)cyclohexylpropan-2-ol

Comprehensive Guide to 2-1-amino-4-(trifluoromethyl)cyclohexylpropan-2-ol (CAS No. 2172565-87-4): Properties, Applications, and Market Insights

2-1-amino-4-(trifluoromethyl)cyclohexylpropan-2-ol (CAS No. 2172565-87-4) is a specialized organic compound with a unique structural framework, combining an amino group and a trifluoromethyl moiety on a cyclohexyl backbone. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a versatile intermediate. The presence of the trifluoromethyl group enhances its lipophilicity and metabolic stability, making it valuable in drug discovery. Researchers are particularly interested in its role in modulating biological activity, especially in CNS-targeted therapies and enzyme inhibition.

The synthesis of 2-1-amino-4-(trifluoromethyl)cyclohexylpropan-2-ol involves multi-step organic reactions, often starting from functionalized cyclohexane derivatives. Key steps include the introduction of the amino group and the propan-2-ol side chain, followed by purification via chromatography or crystallization. Analytical techniques like NMR, HPLC, and mass spectrometry are critical for confirming its purity and structural integrity. Recent advancements in flow chemistry have improved the scalability of its production, addressing demands from the pharmaceutical sector.

In pharmaceutical applications, this compound is explored as a building block for small-molecule inhibitors targeting kinases and GPCRs. Its cyclohexyl-propan-2-ol scaffold offers conformational rigidity, which is advantageous in designing drugs with enhanced selectivity. Additionally, the trifluoromethyl group’s electron-withdrawing properties can influence binding affinity, a hot topic in medicinal chemistry optimization. Current studies focus on its derivatives for treating neurodegenerative diseases and inflammatory conditions, aligning with the trend toward precision medicine.

Beyond pharmaceuticals, 2-1-amino-4-(trifluoromethyl)cyclohexylpropan-2-ol finds niche applications in material science, particularly in designing fluorinated polymers with improved thermal stability. The agrochemical industry also investigates its derivatives for herbicidal and fungicidal activity, leveraging the CF3 group’s ability to disrupt metabolic pathways in pests. These interdisciplinary applications highlight its relevance in addressing global challenges like sustainable agriculture and advanced material development.

The market for CAS 2172565-87-4 is driven by R&D investments in fluorinated compounds, with North America and Europe leading in patent filings. Suppliers emphasize high-purity grades (>98%) to meet regulatory standards, while cost-effective synthesis routes remain a competitive focus. Environmental concerns around fluorinated chemicals have spurred interest in greener production methods, a key consideration for ESG-compliant manufacturers.

For researchers sourcing 2-1-amino-4-(trifluoromethyl)cyclohexylpropan-2-ol, factors like batch consistency, regulatory documentation (e.g., COA, MSDS), and supplier expertise in custom synthesis are critical. Online databases like Reaxys and SciFinder provide updated literature on its applications, reflecting its growing role in high-value chemical innovation. As AI-driven drug discovery accelerates, demand for such tailored intermediates is expected to rise, positioning this compound as a strategic asset in life sciences.